![molecular formula C12H13N3O2 B2990936 5-Amino-2-(3,5-dimethyl-pyrazol-1-yl)-benzoic acid CAS No. 899709-52-5](/img/structure/B2990936.png)
5-Amino-2-(3,5-dimethyl-pyrazol-1-yl)-benzoic acid
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Description
5-Amino-2-(3,5-dimethyl-pyrazol-1-yl)-benzoic acid is a useful research compound. Its molecular formula is C12H13N3O2 and its molecular weight is 231.255. The purity is usually 95%.
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Scientific Research Applications
Regioselective Synthesis of Novel Compounds
The compound has been used in the regioselective synthesis of novel polyfunctionally substituted pyrazolo[1,5-a]pyrimidines under solvent-free conditions. This process involves a cyclocondensation that proceeds in a regiospecific fashion by intramolecular ring opening of the furane ring in a Michael-type reaction, offering good to excellent yields along with short reaction times (Quiroga et al., 2007).
Optical Properties Studies
Derivatives of the compound, specifically synthesized antipyrine derivatives, have been characterized for their optical properties. Studies involving thin films of these derivatives prepared by spin coating technique revealed significant findings in the UV absorption spectra and refraction properties, which are crucial for various applications in materials science (El-Ghamaz et al., 2017).
Synthesis of Pyrazolo[5,1-a]isoindole Derivatives
The compound is involved in the efficient synthesis of pyrazolo[5,1-a]isoindole derivatives, a family of biologically important molecules. This synthesis demonstrates the potential for creating new molecules via a two-step protocol that includes the formation of stable phosphorus ylides, highlighting its utility in medicinal chemistry (Islami et al., 2004).
Eco-friendly Synthesis Strategy
An eco-friendly synthesis strategy for new heterocyclic pyrazolic carboxylic α-amino esters has been developed, showcasing the compound's role in the synthesis of active biomolecules. This strategy emphasizes the importance of sustainable chemistry practices in creating compounds with potential medicinal and synthetic applications (Mabrouk et al., 2020).
Antibacterial and Antitubercular Activities
Pyrazole-based drug molecules, including derivatives of 5-Amino-2-(3,5-dimethyl-pyrazol-1-yl)-benzoic acid, have shown promising results in antimicrobial activities. In silico studies and subsequent synthesis of these molecules reveal their significant interaction behaviors and activities against bacterial strains, offering insights into their potential as novel antibacterial and antitubercular agents (Shubhangi et al., 2019).
Properties
IUPAC Name |
5-amino-2-(3,5-dimethylpyrazol-1-yl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O2/c1-7-5-8(2)15(14-7)11-4-3-9(13)6-10(11)12(16)17/h3-6H,13H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAVFCABVTRSAIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=C(C=C(C=C2)N)C(=O)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.